Cas no 1048664-07-8 (1-[2-(2-methoxyphenoxy)acetyl]-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-[2-(2-methoxyphenoxy)acetyl]-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1048664-07-8
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5471657
• PubChem ID: 16823882
• Update Time: 2025-05-25

1-[2-(2-methoxyphenoxy)acetyl]-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024472405
• F2862-0088
• 1-[2-(2-methoxyphenoxy)acetyl]-2,3-dihydro-1H-indole-2-carboxamide
• VU0502660-1
• 1048664-07-8
• AB00681672-01
• 1-(2-(2-methoxyphenoxy)acetyl)indoline-2-carboxamide

• Inchi： 1S/C18H18N2O4/c1-23-15-8-4-5-9-16(15)24-11-17(21)20-13-7-3-2-6-12(13)10-14(20)18(19)22/h2-9,14H,10-11H2,1H3,(H2,19,22)
• InChI Key： BVZKKWIGFIXJNB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CC(N1C2C=CC=CC=2CC1C(N)=O)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.9Ų

Additional information on 1-[2-(2-methoxyphenoxy)acetyl]-2,3-dihydro-1H-indole-2-carboxamide

1-[2-(2-Methoxyphenoxy)Acetyl]-2,3-Dihydro-1H-Indole-2-Carboxamide: A Comprehensive Overview

The compound 1-[2-(2-methoxyphenoxy)acetyl]-2,3-dihydro-1H-indole-2-carboxamide, identified by the CAS number 1048664-07-8, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule's structure incorporates a methoxyphenoxy group attached to an acetyl moiety, which further connects to a dihydroindole ring system. This unique combination of functional groups contributes to its intriguing chemical properties and potential utility in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for large-scale production. The synthesis of 1-[2-(2-methoxyphenoxy)acetyl]-2,3-dihydro-1H-indole-2-carboxamide typically involves a multi-step process, starting from readily available starting materials and employing a sequence of functional group transformations. The key steps include the formation of the indole ring system, followed by the introduction of the methoxyphenoxy group and the acetyl moiety through carefully optimized reaction conditions.

The structural elucidation of this compound has been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the spatial arrangement of atoms within the molecule, revealing its planar geometry and intermolecular interactions. The molecule's stability under various conditions has also been evaluated, demonstrating its resilience to thermal and chemical degradation, which is crucial for its potential application in real-world scenarios.

In terms of biological activity, 1-[2-(2-methoxyphenoxy)acetyl]-2,3-dihydro-1H-indole-2-carboxamide has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have indicated that this compound exhibits moderate inhibitory activity against certain proteases, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests its role in treating conditions such as hypertension and neurodegenerative diseases. These findings underscore the importance of further preclinical studies to fully characterize its pharmacokinetic properties and therapeutic potential.

The application of this compound extends beyond pharmacology into materials science, where its unique electronic properties make it a candidate for use in organic electronics. The molecule's conjugated system allows for efficient charge transport, which is advantageous in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has explored its integration into polymer blends to enhance material conductivity without compromising mechanical integrity.

In conclusion, 1-[2-(2-methoxyphenoxy)acetyl]-2,3-dihydro-1H-indole-2-carboxamide represents a fascinating example of how modern synthetic chemistry can yield compounds with multifaceted applications. Its structural complexity, coupled with its promising biological and electronic properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in chemical science.